Cas no 16947-91-4 ((S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid
• CAS No: 16947-91-4
• MF: C₁₁H₂₁NO₄S
• MW: 263.353742361069
• CID: 1006786
• PubChem ID: 46737352
• Update Time: 2025-04-20

(S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid
• BOC-2-AMINO-4-(ETHYL(THIO))BUTYRIC ACID
• Boc-2-amino-4-(ethylthio)butyric acid
• boc-l-ethionine
• BOC-ETH-OH
• N-ALPHA-T-BUTOXYCARBONYL-L-ETHIONINE
• 16947-91-4
• (2S)-4-ethylsulfanyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• N-(tert-Butoxycarbonyl)-S-ethyl-L-homocysteine
• DTXSID10673981
• (2S)-2-[(tert-butoxycarbonyl)amino]-4-(ethylsulfanyl)butanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoicacid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-(ethylsulfanyl)butanoic acid

• MDL： MFCD01861305
• Inchi： 1S/C11H21NO4S/c1-5-17-7-6-8(9(13)14)12-10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： JZBKYJZIWJSOPA-QMMMGPOBSA-N
• SMILES： S(CC)CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 263.11912932g/mol
• Monoisotopic Mass: 263.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

(S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid Security Information

• HazardClass：IRRITANT